Cas no 255708-80-6 (N-methyl-N'-nitromethoxymethanimidamide)

• Product Name: N-methyl-N'-nitromethoxymethanimidamide
• CAS No: 255708-80-6
• MF: C₃H₇N₃O₃
• MW: 133.105980157852
• CID: 2931771
• PubChem ID: 135404213
• Update Time: 2025-11-01

N-methyl-N'-nitromethoxymethanimidamide Chemical and Physical Properties

Names and Identifiers

• N,O-dimethyl-N'-nitroisourea
• N-methyl-N'-nitromethoxymethanimidamide
• (E)-N-methyl-N'-nitromethoxymethanimidamide
• SCHEMBL2197710
• EN300-19645107
• methyl N-methyl-N'-nitrocarbamimidate
• 255708-80-6

• Inchi： 1S/C3H7N3O3/c1-4-3(9-2)5-6(7)8/h1-2H3,(H,4,5)
• InChI Key： ZWHCDLXHQMBZRD-UHFFFAOYSA-N
• SMILES： O(C)/C(=N\[N+](=O)[O-])/NC

Computed Properties

• Exact Mass: 133.04900
• Monoisotopic Mass: 133.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 79.4Ų

Experimental Properties

• PSA: 79.44000
• LogP: 0.31400

Additional information on N-methyl-N'-nitromethoxymethanimidamide

Professional Introduction to Compound with CAS No. 255708-80-6 and Product Name: N-methyl-N'-nitromethoxymethanimidamide

The compound with the CAS number 255708-80-6 and the product name N-methyl-N'-nitromethoxymethanimidamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in drug development and biochemical studies. The intricate architecture of N-methyl-N'-nitromethoxymethanimidamide includes a nitro group and a methoxymethyl moiety, which contribute to its distinctive reactivity and functional properties.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in medicinal chemistry, particularly for their role in modulating biological pathways. The nitro group in N-methyl-N'-nitromethoxymethanimidamide is particularly noteworthy, as it can participate in various chemical transformations, including reduction to an amine or diazotization reactions, which are pivotal in synthesizing more complex molecules. This versatility makes the compound a valuable tool for researchers aiming to develop novel therapeutic agents.

One of the most compelling aspects of N-methyl-N'-nitromethoxymethanimidamide is its potential as a precursor in the synthesis of bioactive molecules. The methoxymethyl group provides a site for further functionalization, allowing chemists to tailor the compound’s properties for specific applications. For instance, researchers have been exploring its use in the development of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The nitro group’s ability to engage in redox reactions also opens up possibilities for designing prodrugs that can be activated in vivo, enhancing therapeutic efficacy.

Recent studies have highlighted the importance of N-methyl-N'-nitromethoxymethanimidamide in understanding enzyme mechanisms. Its structural features make it an excellent candidate for studying how enzymes interact with substrates and catalyze reactions. By using this compound as a probe, scientists can gain insights into the dynamics of enzyme active sites and develop more effective inhibitors. This research not only advances our fundamental understanding of biochemical processes but also aids in the design of targeted therapies.

The synthesis of N-methyl-N'-nitromethoxymethanimidamide itself is a testament to the progress in synthetic organic chemistry. Modern methodologies have enabled the efficient preparation of complex molecules like this one, often with high yields and purity. The process typically involves multi-step reactions that showcase the ingenuity of organic chemists in navigating intricate synthetic pathways. These advancements are crucial for producing compounds that would otherwise be challenging or impossible to obtain using traditional methods.

From a pharmacological perspective, N-methyl-N'-nitromethoxymethanimidamide has shown promise in preclinical studies as a scaffold for drug discovery. Its unique structural motifs allow it to interact with biological targets in novel ways, potentially leading to breakthroughs in treating diseases that are currently resistant to conventional therapies. The compound’s ability to cross biological membranes also makes it an attractive candidate for oral administration, which could improve patient compliance and reduce dosing frequency.

The future directions for research involving N-methyl-N'-nitromethoxymethanimidamide are vast and exciting. Scientists are increasingly interested in exploring its derivatives to enhance its pharmacological properties further. By modifying its molecular structure, researchers aim to improve its selectivity, solubility, and metabolic stability. These efforts could lead to the development of next-generation drugs that offer superior therapeutic benefits.

In conclusion, N-methyl-N'-nitromethoxymethanimidamide (CAS No. 255708-80-6) stands out as a pivotal compound in chemical biology and pharmaceutical research. Its unique structural features and versatile reactivity make it an invaluable tool for drug discovery and biochemical studies. As research continues to uncover new applications for this compound, it is poised to play an even greater role in advancing human health and well-being.